3-Chloro-2-methoxybenzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-Chloro-2-methoxybenzaldehyde consists of a benzene ring substituted with a chlorine atom, a methoxy group, and an aldehyde group . The InChI string representation of the molecule isInChI=1S/C8H7ClO2/c1-11-8-6(5-10)3-2-4-7(8)9/h2-5H,1H3 . Physical And Chemical Properties Analysis
3-Chloro-2-methoxybenzaldehyde has several computed properties. It has a molecular weight of 170.59 g/mol . The compound has a XLogP3-AA value of 2, indicating its relative lipophilicity . It has no hydrogen bond donors, two hydrogen bond acceptors, and two rotatable bonds . The topological polar surface area is 26.3 Ų .Scientific Research Applications
- Summary of the Application : 3-Chloro-2-methoxybenzaldehyde is used in the synthesis of chalcone derivatives . Chalcones are aromatic ketones that form the central core for a variety of important biological compounds. They exhibit several biological activities, including antioxidant activity.
- Methods of Application or Experimental Procedures : The synthesis involves the chlorination of vanillin using Ca(ClO)2 to obtain 3-chloro-4-hydroxy-5-methoxybenzaldehyde . Then, 2’,4’-dihydroxy-3-bromo-4-hydroxy-5-methoxychalcone is prepared from 3-bromo-4-hydroxy-5-methoxybenzaldehyde and 2-4-dihydroxyacetophenone through Claisen-Schmidt condensation in the presence of KOH (40%) base and KSF montmorillonite in methanol .
- Results or Outcomes : The synthesized benzaldehydes and chalcone were tested for their antioxidant activities using the DPPH method . The results showed that 3-chloro-4-hydroxy-5-methoxybenzaldehyde, 3-bromo-4-hydroxy-5-methoxybenzaldehyde and 2’,4’-dihydroxy-3-bromo-4-hydroxy-5-methoxychalcone displayed the IC50 of 244.11, 269.44 and 162.10 µg/mL, respectively .
Safety And Hazards
3-Chloro-2-methoxybenzaldehyde is classified as Acute Tox. 4 Oral according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals . The compound has a GHS07 pictogram, and the signal word is "Warning" . The hazard statement is H302, indicating that it is harmful if swallowed . The precautionary statements are P301 + P312 + P330, suggesting that if swallowed, call a poison center or doctor if you feel unwell, and rinse mouth .
properties
IUPAC Name |
3-chloro-2-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2/c1-11-8-6(5-10)3-2-4-7(8)9/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAVGGMKKDUTMJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80563007 |
Source
|
| Record name | 3-Chloro-2-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80563007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-methoxybenzaldehyde | |
CAS RN |
223778-54-9 |
Source
|
| Record name | 3-Chloro-2-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80563007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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